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Compound of Interest

Compound Name: Penconazole-d7

Cat. No.: B12060739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive framework for interpreting a Certificate

of Analysis (CoA) for Penconazole-d7, a deuterated internal standard crucial for quantitative

analytical studies. Understanding the data presented in a CoA is paramount for ensuring the

accuracy, reliability, and validity of experimental results in research, clinical, and quality control

settings. This guide outlines the typical components of a CoA for a deuterated reference

standard, details the experimental methodologies employed, and presents the information in a

clear and accessible format.

Understanding the Certificate of Analysis
A Certificate of Analysis is a formal document that confirms a specific batch of a product meets

its predetermined specifications. For a chemical reference standard like Penconazole-d7, the

CoA provides critical data on its identity, purity, and isotopic enrichment, ensuring its suitability

for use as an internal standard in analytical methods such as mass spectrometry.

Quantitative Data Summary
The following tables summarize the typical quantitative data found on a CoA for Penconazole-
d7. These values are representative and may vary between different batches and suppliers.

Table 1: General Information
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Parameter Specification

Product Name Penconazole-d7

CAS Number 1628110-84-8[1][2]

Molecular Formula C₁₃H₈D₇Cl₂N₃[2]

Molecular Weight 291.23 g/mol [2]

Appearance White to off-white solid

Storage Condition -20°C, protect from light

Table 2: Quality Control Parameters

Test Method Specification Result

Chemical Purity HPLC-UV ≥ 98.0% 99.5%

Isotopic Enrichment ¹H NMR / Mass Spec. ≥ 98 atom % D 99.2 atom % D

Identity ¹H NMR, Mass Spec. Conforms to structure Conforms

Residual Solvents GC-HS As per USP <467> Complies

Water Content Karl Fischer Titration ≤ 0.5% 0.1%

Experimental Protocols
The analytical methods used to generate the data on a CoA are critical for understanding the

quality of the reference standard. Below are detailed methodologies for the key experiments

cited.

Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)

Objective: To determine the percentage of the main compound (Penconazole-d7) relative to

any impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.
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Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 220 nm.

Injection Volume: 10 µL.

Procedure: A solution of Penconazole-d7 is prepared in a suitable solvent (e.g., acetonitrile)

and injected into the HPLC system. The peak area of Penconazole-d7 is compared to the

total area of all peaks in the chromatogram to calculate the purity.

Isotopic Enrichment Analysis
Objective: To determine the percentage of deuterium atoms at the labeled positions.

Methods:

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: The absence of signals at

the positions where deuterium has been incorporated confirms successful labeling. The

integration of any residual proton signals allows for the calculation of isotopic enrichment.

Mass Spectrometry (MS): The mass spectrum of the deuterated compound is compared to

the unlabeled compound. The relative intensities of the molecular ions corresponding to

the deuterated and non-deuterated species are used to calculate the isotopic enrichment.

[3]

Identity Confirmation
Objective: To confirm that the chemical structure of the material matches that of

Penconazole-d7.

Methods:
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¹H NMR Spectroscopy: The resulting spectrum is compared to a reference spectrum of

Penconazole to confirm the expected chemical shifts and splitting patterns, with the

notable absence of signals at the deuterated positions.

Mass Spectrometry (MS): The mass-to-charge ratio (m/z) of the molecular ion is

determined and must be consistent with the calculated molecular weight of Penconazole-
d7.

Visualizing the Certificate of Analysis Workflow
The following diagrams illustrate the logical flow of information and processes involved in the

generation and interpretation of a Certificate of Analysis for Penconazole-d7.
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Caption: Workflow for Penconazole-d7 CoA Generation and Use.
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Caption: Logic Diagram for Purity and Identity Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Penconazole-d7 | CAS 1628110-84-8 | LGC Standards [lgcstandards.com]

2. Penconazole-d7 | CAS 1628110-84-8 | LGC Standards [lgcstandards.com]

3. Determination of the enrichment of isotopically labelled molecules by mass spectrometry -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Decoding the Penconazole-d7 Certificate of Analysis: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12060739#penconazole-d7-certificate-of-analysis-
interpretation]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12060739?utm_src=pdf-body-img
https://www.benchchem.com/product/b12060739?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/UY/en/Penconazole-d7/p/TRC-P221803?queryID=7a68d73b55ffe5fb5e1bb1a9cadb8e7c
https://www.lgcstandards.com/KG/en/p/TRC-P221803
https://pubmed.ncbi.nlm.nih.gov/25044895/
https://pubmed.ncbi.nlm.nih.gov/25044895/
https://www.benchchem.com/product/b12060739#penconazole-d7-certificate-of-analysis-interpretation
https://www.benchchem.com/product/b12060739#penconazole-d7-certificate-of-analysis-interpretation
https://www.benchchem.com/product/b12060739#penconazole-d7-certificate-of-analysis-interpretation
https://www.benchchem.com/product/b12060739#penconazole-d7-certificate-of-analysis-interpretation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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